2,6-Diiodo-5-methoxypyridin-3-ol

• IUPAC Name: 2,6-diiodo-5-methoxypyridin-3-ol
• InChI: InChI=1S/C6H5I2NO2/c1-11-4-2-3(10)5(7)9-6(4)8/h2,10H,1H3
• InChI Key: CAXKKABEHHHUEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C(C(=C1)O)I)I
• Molecular Formula: C6H5I2NO2
• DSSTOX Substance ID: DTXSID20670143
• Molecular Weight: 376.92 g/mol
• CAS RN: 1087659-27-5

Description

2,6-Diiodo-5-methoxypyridin-3-ol is a chemical compound with the empirical formula C6H5I2NO2. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 2,6-Diiodo-5-methoxypyridin-3-ol is represented by the SMILES string COc1cc (O)c (I)nc1I. The molecular weight of this compound is 376.92.

Physical And Chemical Properties Analysis

2,6-Diiodo-5-methoxypyridin-3-ol is a solid substance. Its molecular weight is 376.92. Unfortunately, other physical and chemical properties like boiling point, melting point, and density were not available in the sources I found.

Scientific Research Applications

1. Bone Turnover and Osteoporosis Treatment

Research involving similar compounds to 2,6-Diiodo-5-methoxypyridin-3-ol has been conducted in the field of bone turnover and osteoporosis treatment. A study by Hutchinson et al. (2003) identified a potent and selective antagonist of the alpha(v)beta(3) receptor, showing efficacy in in vivo models of bone turnover, suggesting potential applications in osteoporosis treatment (Hutchinson et al., 2003).

2. Synthesis of Organosilicon-Linked Compounds

Struk et al. (2016) described the synthesis of organosilicon-linked 2-methoxypyridines, demonstrating the utility of these compounds in chemical synthesis and highlighting their potential in various industrial and research applications (Struk et al., 2016).

3. Cytotoxic Activity Against Cancer Cells

Al-Refai et al. (2019) synthesized a series of 2-methoxypyridine-3-carbonitrile compounds and evaluated their cytotoxicity against liver, prostate, and breast cancer cell lines. Their findings revealed promising antiproliferative effects, suggesting potential applications in cancer research (Al-Refai et al., 2019).

4. Stability in Aqueous Environments

Saggiomo and Lüning (2008) explored the stability of imines generated from 4-methoxypyridine-2,6-dicarbaldehyde in water, an important consideration for various chemical reactions and processes in aqueous environments (Saggiomo & Lüning, 2008).

5. Antibacterial and Antiviral Applications

The synthesis and characterization of compounds related to 2,6-Diiodo-5-methoxypyridin-3-ol have been explored for their potential antibacterial and antiviral activities. For instance, Gallati et al. (2020) synthesized bromido gold(i) complexes with 2-methoxypyridin-5-yl residues and evaluated their activity against cancer cell lines and their potential as antibacterial agents (Gallati et al., 2020).

Mechanism of Action

The mechanism of action of 2,6-Diiodo-5-methoxypyridin-3-ol is not specified in the sources I found. The mechanism of action for a compound typically depends on its intended use, such as whether it’s used as a reagent in a chemical reaction, a drug, or a material in a physical process.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed. The safety signal word for this compound is "Warning". It’s recommended to handle it with appropriate safety measures, such as wearing protective gloves and eye protection.